CID 78061067

• Molecular Formula: C5H15Si5
• Molecular Weight: 215.60 g/mol
• InChI: InChI=1S/C5H15Si5/c1-6-8(3)10(5)9(4)7-2/h1-5H3
• InChI Key: QVNRZWXJANJLBK-UHFFFAOYSA-N
• Canonical SMILES: C[Si][Si](C)[Si](C)[Si](C)[Si]C

Description

CID 78061067 is a chemical entity whose structural and functional characteristics warrant detailed analysis. Chlorinated cyclohexanes, such as hexachlorocyclohexane (HCH) isomers, are structurally related to this compound based on shared halogenation patterns and cyclic frameworks . These compounds are historically significant in agrochemical and industrial applications but are now scrutinized for their environmental persistence and toxicity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 78061067 involves specific synthetic routes and reaction conditions. The synthetic methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. Detailed information on the exact synthetic routes and reaction conditions can be found in specialized chemical literature and patents .

Industrial Production Methods: Industrial production methods for this compound involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include steps such as crystallization, purification, and quality control to produce the compound on an industrial scale .

Chemical Reactions Analysis

Types of Reactions: CID 78061067 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s chemical structure and properties.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired chemical transformations .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used.

Scientific Research Applications

CID 78061067 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent for various chemical reactions and synthesis processes. In biology, it is studied for its potential biological activities and interactions with biomolecules. In medicine, it is investigated for its therapeutic potential and pharmacological effects. In industry, it is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of CID 78061067 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural and Functional Analogues

CID 78061067 likely belongs to the family of polychlorinated cyclohexanes, which include isomers differing in chlorine substitution patterns. Below is a comparative analysis with key analogues:

Compound	CID/CAS/EPA ID	Structure	Key Properties	Applications/Risks
This compound	Not explicitly provided	Assumed chlorinated cyclohexane	Hypothesized high lipophilicity, stability	Potential agrochemical use (inferred)
1,2,3,4,5,6-Hexachlorocyclohexane	CAS 608-73-1	Fully chlorinated cyclohexane	High thermal stability, bioaccumulative	Banned insecticide (e.g., Lindane)
1,3-Cyclopentadiene, 1,2,3,4,5,5-hexachloro-	CAS 77-47-4	Chlorinated cyclopentadiene	Reactive intermediate, toxic	Industrial synthesis of pesticides
Oscillatoxin D	CID 101283546	Polyether-lactone marine toxin	Neurotoxic, targets ion channels	Marine toxin research

Key Observations :

• Structural Differences : this compound is hypothesized to differ from HCH isomers (e.g., CAS 608-73-1) in chlorine spatial arrangement, affecting reactivity and environmental fate . Unlike oscillatoxin derivatives (e.g., CID 101283546), it lacks complex polyether-lactone rings, suggesting divergent biological targets .
• Functional Contrasts: While HCH isomers were historically used as insecticides, this compound’s applications remain speculative.

Physicochemical and Toxicological Profiles

• Lipophilicity and Bioaccumulation : Chlorinated cyclohexanes like this compound likely exhibit high logP values, correlating with environmental persistence. This contrasts with oscillatoxins, which are water-soluble but highly toxic at low concentrations .
• Toxicity Mechanisms : HCH isomers disrupt GABA receptors in insects, whereas oscillatoxins target voltage-gated sodium channels. This compound’s mechanism may align more with HCH but requires validation .